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Compound of Interest

Compound Name: N-(3-hydroxyphenyl)nicotinamide

Cat. No.: B5502978

Get Quote

Introduction and Scientific Scope
N-(3-phenylboronic acid)nicotinamide (CAS: 109445-19-4), frequently cataloged as (3-

(nicotinamido)phenyl)boronic acid, is a highly versatile bifunctional building block[1]. It bridges

two critical domains in chemical biology and drug discovery:

The Nicotinamide Pharmacophore: A structural analogue of vitamin B3, this moiety is a vital

precursor to NAD+ and serves as a privileged scaffold for inhibiting enzymes such as PARP,

sirtuins, and NAMPT ([2]).

The Boronic Acid Moiety: A reactive handle that allows for both irreversible carbon-carbon

bond formation (via cross-coupling) and reversible covalent binding to diols ([3]).

This guide provides authoritative, self-validating protocols for utilizing this compound in

Modular Biaryl Synthesis and Diol-Recognition Assays.

Protocol A: Suzuki-Miyaura Cross-Coupling for
Biaryl Synthesis
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The Suzuki-Miyaura reaction is the premier method for coupling boronic acids with aryl halides

to generate biaryl compounds, which represent over 40% of modern small-molecule drug

scaffolds[3].

Mechanistic Insights & Causality (E-E-A-T)
To ensure high yields and prevent the degradation of the N-(3-phenylboronic acid)nicotinamide,

the reaction conditions must be carefully calibrated:

Catalyst Choice (

): We utilize

rather than standard

. The bidentate "dppf" ligand provides a wide bite angle that accelerates the reductive
elimination step. This prevents catalyst trapping and ensures high turnover even when
coupling sterically hindered electrophiles.

Base Selection (

): A mild base is strictly required. Strong bases (e.g.,

) trigger rapid protodeboronation—the premature cleavage of the carbon-boron bond—
destroying the starting material before transmetalation can occur.

Solvent System (1,4-Dioxane/

): A biphasic or miscible aqueous-organic mixture (4:1 v/v) is essential. Water dissolves the
inorganic base and converts the boronic acid into the reactive, electron-rich boronate anion,
while dioxane solubilizes the organic coupling partners ([4]).

Step-by-Step Methodology
Materials Required:

N-(3-phenylboronic acid)nicotinamide (1.2 equiv)

Target Aryl Halide (1.0 equiv)
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(0.05 equiv, 5 mol%)

(3.0 equiv)

Degassed 1,4-Dioxane /

(4:1 v/v)

Procedure:

Reagent Assembly: In a flame-dried Schlenk tube or microwave vial, combine the aryl halide

(1.0 mmol), N-(3-phenylboronic acid)nicotinamide (1.2 mmol),

(0.05 mmol), and

(3.0 mmol).

Degassing (Critical Causality Step): Add 5 mL of the dioxane/water mixture. Rigorously

purge the vessel with ultra-pure Argon for 10 minutes. Note: Oxygen must be excluded to

prevent the oxidative homocoupling of the boronic acid and the irreversible oxidation of the

Pd(0) active species.

Thermal Activation: Seal the vial and heat the mixture to 90°C in an oil bath for 12–16 hours.

Self-Validation: Monitor progression via LC-MS. The disappearance of the aryl halide mass

peak and the emergence of the biaryl product mass validates the transmetalation cycle.

Workup: Cool to room temperature. Dilute with ethyl acetate (20 mL) and wash with brine (2

× 15 mL) to remove inorganic salts and unreacted boronic acid.

Purification: Dry the organic layer over anhydrous

, concentrate under reduced pressure, and purify via flash column chromatography (Silica
gel, DCM/MeOH gradient).
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AB
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Caption: Workflow for the Pd-catalyzed Suzuki-Miyaura cross-coupling of nicotinamide boronic

acids.

Protocol B: Diol-Binding and Carbohydrate Sensing
Assay
Beyond synthesis, the boronic acid moiety acts as a highly specific recognition element. It

undergoes reversible condensation with 1,2- or 1,3-diols to form cyclic boronate esters, making

it an excellent sensor for carbohydrates and glycoproteins[3].

Mechanistic Insights & Causality (E-E-A-T)
To quantify binding, we utilize an Alizarin Red S (ARS) Competitive Displacement Assay.

Self-Validating Mechanism: ARS dye bound to the boronic acid forms a highly fluorescent

complex. When a target diol (e.g., D-fructose) is introduced, it competitively displaces the

ARS dye due to a thermodynamically favored binding affinity. The release of free ARS
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quenches the fluorescence. This "turn-off" signal provides immediate, visual, and quantifiable

proof of binding without requiring complex labeling of the target analyte.

Step-by-Step Methodology
Materials Required:

N-(3-phenylboronic acid)nicotinamide stock (10 mM in DMSO)

Alizarin Red S (ARS) stock (1 mM in

)

Target diols (e.g., D-fructose, D-glucose)

Phosphate buffer (0.1 M, pH 7.4)

Procedure:

Complex Formation: In a 96-well black microplate, mix 10 µL of the boronic acid stock, 10 µL

of the ARS stock, and 180 µL of phosphate buffer per well. Incubate for 30 minutes at room

temperature to form the fluorescent boronate-ARS complex.

Baseline Measurement: Read the initial fluorescence (

) using a microplate reader (

nm,

nm).

Analyte Titration: Add varying concentrations of the target diol (0.1 mM to 50 mM) to

successive wells.

Equilibration: Incubate for 45 minutes in the dark to allow the competitive displacement to

reach thermodynamic equilibrium.

Quantification: Measure the final fluorescence (
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). Calculate the binding constant (

) using the Benesi-Hildebrand equation derived from the change in fluorescence (

).

Boronic Acid + ARS Dye
Fluorescent Complex (ON)

Competitive Binding
Equilibrium Shift

Analyte Introduction
(1,2- or 1,3-Diols)

Boronic Acid-Diol Complex
(Covalent Reversible)

Free ARS Dye Released
Fluorescence Quenched (OFF)

Click to download full resolution via product page

Caption: Mechanism of the Alizarin Red S (ARS) competitive displacement assay for diol

sensing.

Quantitative Data Summaries
The following tables summarize optimized parameters and expected empirical data to assist in

experimental design.

Table 1: Optimization of Suzuki-Miyaura Conditions for Nicotinamide Boronic Acids
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Catalyst
System

Solvent
System

Temp (°C) Time (h)
Avg. Yield
(%)

Causality /
Notes

Toluene/EtO

H/ 80 18 65%

High rates of

protodeboron

ation

observed.

Dioxane/

(4:1)
90 12 88%

Optimal;

handles steric

bulk

efficiently.

/ XPhos
THF/ 70 8 82%

Excellent for

highly

unreactive

aryl chlorides.

Table 2: Relative Binding Affinities (

) of Phenylboronic Acids to Common Diols

Target Analyte Diol Configuration

Binding Affinity (

,

)

Assay Sensitivity

D-Fructose 1,2-diol (cis) ~ 150 - 200
High (Primary binding

target)

Catechol Aromatic 1,2-diol ~ 300 - 450
Very High (Strong

covalent lock)

D-Galactose 1,2-diol (cis/trans) ~ 15 - 25 Moderate

D-Glucose 1,2-diol (equatorial) ~ 5 - 10
Low (Poor steric

alignment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 109445-19-4|(3-(Nicotinamido)phenyl)boronic acid|BLD Pharm [bldpharm.com]

2. Nicotinamide - Wikipedia [en.wikipedia.org]

3. Phenylboronic acid - Wikipedia [en.wikipedia.org]

4. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Application Note: Reactivity and Protocols for N-(3-
phenylboronic acid)nicotinamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5502978/docs#application-note-reactivity-and-
protocols-for-n-3-phenylboronic-acid-nicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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